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Compound of Interest

Compound Name: 2-Methyl-3-furanthiol

Cat. No.: B142662 Get Quote

This document provides comprehensive, procedural guidance for the safe handling and

disposal of 2-Methyl-3-furanthiol, a compound frequently used by researchers, scientists, and

drug development professionals. Adherence to these protocols is critical for ensuring laboratory

safety, regulatory compliance, and environmental protection. 2-Methyl-3-furanthiol is
classified as a flammable, toxic, and malodorous substance, necessitating meticulous disposal

practices.

Immediate Safety and Handling Protocols
Before beginning any procedure involving 2-Methyl-3-furanthiol, ensure all necessary safety

measures are in place. This chemical is a flammable liquid and vapor, toxic if swallowed, and

may be fatal if inhaled.[1][2] It is also known for its powerful and unpleasant stench.[3]

Personal Protective Equipment (PPE): Always handle this chemical within a certified chemical

fume hood.[4] The following PPE is mandatory:

Eye Protection: Wear tightly fitting safety goggles and a face shield.[4][5]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves must be

inspected before use and disposed of properly after.[5][6]

Body Protection: Wear a lab coat or fire/flame-resistant and impervious clothing.[1]
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Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a

full-face respirator with appropriate cartridges (e.g., type ABEK (EN 14387)).[1][6]

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse

mouth with water.[5][6]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate emergency medical help.[1][3]

On Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty

of water and soap.[2][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and consult a doctor.[1][2]

Step-by-Step Disposal Procedures
Disposal of 2-Methyl-3-furanthiol and associated waste must be treated as a hazardous

waste process. Do not dispose of it with household garbage or allow it to reach any sewage

system.[2]

Step 1: Waste Segregation and Collection

Pure Compound and Concentrated Solutions: Collect unused 2-Methyl-3-furanthiol and its

concentrated solutions in a dedicated, clearly labeled, and tightly sealed hazardous waste

container.[4] The container should be stored in a cool, dry, and well-ventilated area, away

from heat, sparks, and open flames.[1][3]

Contaminated Materials: All items that have come into contact with the chemical, such as

gloves, pipette tips, and absorbent pads, must be collected in a separate, sealed, and clearly

labeled hazardous waste container.[4][7] To manage the strong odor, it is recommended to

first place these items in a zip-lock bag before putting them into the main waste container.[7]

Step 2: Spill Management In the event of a spill, immediate action is required to contain and

clean the area safely.
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Evacuate and Ventilate: Evacuate non-essential personnel from the area. Ensure the area is

well-ventilated, preferably within a fume hood.[5]

Remove Ignition Sources: Extinguish all nearby flames and remove any sources of ignition.

[1][5]

Contain Spill: Use a non-combustible absorbent material like sand, diatomaceous earth, or

vermiculite to cover and contain the spill.[2][5] Do not use water jets.[5]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a designated hazardous waste container for disposal.[5][8]

Prevent Environmental Contamination: Ensure the spillage does not enter drains or

waterways.[5][9]

Step 3: Decontamination of Glassware and Equipment Due to its potent odor, all non-

disposable equipment requires thorough decontamination.

Prepare a Bleach Bath: In a fume hood, prepare a container with a 1:1 mixture of

commercial bleach (sodium hypochlorite) and water.[10]

Soak Equipment: Immediately after use, rinse and submerge all contaminated glassware in

the bleach bath. Allow items to soak for at least 14 to 24 hours to oxidize the thiol.[7][10]

Dispose of Bleach Solution: The used bleach solution should be collected as hazardous

waste in a labeled container.[7]

Final Cleaning: After soaking, rinse the glassware thoroughly with water and then clean

using standard laboratory methods.[10]

Step 4: Final Disposal

Labeling and Storage: Ensure all waste containers are tightly sealed and accurately labeled

with "Hazardous Waste," the full chemical name "2-Methyl-3-furanthiol," and appropriate

hazard symbols.[4][7] Store these containers in a designated, secure area.
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Professional Collection: Arrange for a licensed chemical waste disposal company or your

institution's Environmental Health and Safety (EHS) office to collect the waste.[4][5] Provide

them with the Safety Data Sheet (SDS) for the chemical.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Methyl-3-furanthiol.

Property Value Citation(s)

CAS Number 28588-74-1 [2][5]

EC Number 249-094-7 [2][5]

UN Number 1228 or 2929 [2][5]

Flash Point 36 °C (97 °F) [2]

Boiling Point 57-60 °C @ 59 mbar [2]

NFPA Health Rating 2 [2]

NFPA Fire Rating 3 [2]

NFPA Reactivity Rating 0 [2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Methyl-3-
furanthiol and associated waste materials.
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Workflow for 2-Methyl-3-furanthiol Disposal
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Caption: Disposal workflow for 2-Methyl-3-furanthiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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